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Compound of Interest

Compound Name: 2-(Methoxymethyl)pyridine

Cat. No.: B1295691 Get Quote

An In-depth Technical Guide on 2-(Methoxymethyl)pyridine

This guide provides core information on the chemical compound 2-(Methoxymethyl)pyridine,

tailored for researchers, scientists, and professionals in drug development.

Core Chemical Properties
2-(Methoxymethyl)pyridine is an organic compound with a distinct aromatic odor.[1] It serves

as a valuable intermediate in various organic synthesis applications, particularly in the creation

of pharmaceuticals, plant protection agents, and dyes.[1][2]

Quantitative Data Summary
The fundamental quantitative data for 2-(Methoxymethyl)pyridine are summarized in the table

below.

Property Value Source

Molecular Formula C7H9NO [1][2][3][4]

Molecular Weight 123.15 g/mol [1][2][3][4]

CAS Number 23579-92-2 [1][4][5][6]
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The molecular weight and formula of 2-(Methoxymethyl)pyridine are determined through

standard analytical chemistry techniques. The molecular formula is established by methods

such as elemental analysis or high-resolution mass spectrometry, which precisely measure the

elemental composition of the compound. The molecular weight is calculated based on the

molecular formula using the standard atomic weights of its constituent elements (Carbon,

Hydrogen, Nitrogen, and Oxygen).[3] These values are fundamental chemical properties and

are not determined through the types of experimental protocols involving signaling pathways or

complex biological assays.

Logical Relationship Diagram
The following diagram illustrates the direct logical relationship between the compound's name,

its molecular formula, and its calculated molecular weight.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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